N'-(2-naphthylsulfonyl)-3-nitrobenzohydrazide

• IUPAC Name: N'-naphthalen-2-ylsulfonyl-3-nitrobenzohydrazide
• InChI: InChI=1S/C17H13N3O5S/c21-17(14-6-3-7-15(10-14)20(22)23)18-19-26(24,25)16-9-8-12-4-1-2-5-13(12)11-16/h1-11,19H,(H,18,21)
• InChI Key: MTPKSRIJUSUEKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)NNC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H13N3O5S
• Molecular Weight: 371.4 g/mol

Description

N-(2-naphthylsulfonyl)-3-nitrobenzohydrazide, also known as NNSBH, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound belongs to the class of hydrazides and is widely used as a chemical tool in various biochemical and physiological studies.

Mechanism of Action

N'-(2-naphthylsulfonyl)-3-nitrobenzohydrazide works by forming a covalent bond with the active site of the enzyme, which leads to the inhibition of the enzyme activity. The mechanism of action of this compound is based on the reaction of the hydrazide group with the carbonyl group of the enzyme's substrate. The resulting product is an acylhydrazide, which is stable and can be detected using spectrophotometry.
Biochemical and Physiological Effects:
This compound has been shown to have a significant effect on the activity of various enzymes. For example, studies have shown that this compound is a potent inhibitor of acetylcholinesterase, an enzyme that plays a crucial role in the transmission of nerve impulses. This compound has also been shown to inhibit the activity of butyrylcholinesterase, an enzyme that is involved in the metabolism of acetylcholine.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-(2-naphthylsulfonyl)-3-nitrobenzohydrazide in laboratory experiments is its high specificity for certain enzymes. This makes it an excellent tool for studying the activity of specific enzymes in complex biological systems. However, one of the limitations of using this compound is its potential toxicity. This compound has been shown to be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of N'-(2-naphthylsulfonyl)-3-nitrobenzohydrazide in scientific research. One possible direction is the development of new inhibitors based on the structure of this compound. Another direction is the use of this compound as a tool for studying the activity of enzymes in disease states. For example, this compound could be used to study the activity of enzymes involved in Alzheimer's disease or other neurodegenerative disorders. Additionally, this compound could be used to study the activity of enzymes involved in cancer, which could lead to the development of new cancer therapies.

Synthesis Methods

The synthesis of N'-(2-naphthylsulfonyl)-3-nitrobenzohydrazide involves the reaction of 2-naphthylsulfonyl chloride with 3-nitrobenzohydrazide in the presence of a base. The reaction yields this compound as a yellow solid. The purity of this compound can be increased by recrystallization from a suitable solvent.

Scientific Research Applications

N'-(2-naphthylsulfonyl)-3-nitrobenzohydrazide has a broad range of applications in scientific research, particularly in the field of biochemistry. It is widely used as a tool to study the activity of enzymes that catalyze the hydrolysis of amides and esters. This compound is also used to measure the activity of proteases, which are enzymes that break down proteins. In addition, this compound is used to study the activity of lipases, which are enzymes that break down fats.